N-(4-amino-2-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[4-amino-2-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C22H20F3N5O3S/c1-11-3-4-12(2)15(9-11)27-16(31)10-34-21-29-18(26)17(20(33)30-21)28-19(32)13-5-7-14(8-6-13)22(23,24)25/h3-9H,10H2,1-2H3,(H,27,31)(H,28,32)(H3,26,29,30,33)
• InChI Key: IHFUOTVBWZQTBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)C(F)(F)F)N
• Molecular Formula: C22H20F3N5O3S
• Molecular Weight: 491.5 g/mol

Description

N-(4-amino-2-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H20F3N5O3S and its molecular weight is 491.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Research on related compounds emphasizes the synthesis of novel derivatives and their structural characterization. For instance, studies on pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives demonstrate the versatility of pyrimidine derivatives in synthetic chemistry. These compounds are synthesized via condensation reactions and have potential applications in developing new pharmaceuticals due to their unique structures (Hassneen & Abdallah, 2003).

Antimicrobial and Anticonvulsant Activity

Studies on compounds with similar structures have explored their antimicrobial and anticonvulsant activities. For example, research on pyridothienopyrimidines and pyridothienotriazines has demonstrated antimicrobial properties, suggesting potential applications in developing new antibiotics (Abdel-rahman, Bakhite, & Al-Taifi, 2002). Additionally, analogues of ameltolide, a compound with structural similarities, have shown significant anticonvulsant activity, indicating potential for developing new treatments for epilepsy (Lambert et al., 1995).

Histone Deacetylase Inhibition

Another area of interest is the inhibition of histone deacetylases (HDACs), which is relevant for cancer research. Compounds structurally related to the one have been designed to selectively inhibit HDACs, demonstrating potential as anticancer drugs. For instance, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) is an orally active HDAC inhibitor with significant antitumor activity, highlighting the therapeutic potential of such compounds (Zhou et al., 2008).